Cas no 100350-86-5 ((E)-1-Amino-4-chloro-2-butene Hydrochloride)

• Product Name: (E)-1-Amino-4-chloro-2-butene Hydrochloride
• CAS No: 100350-86-5
• MF: C₄H₉Cl₂N
• MW: 142.026959180832
• MDL: MFCD22378648
• CID: 5521186
• Update Time: 2026-03-10

(E)-1-Amino-4-chloro-2-butene Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (E)-1-Amino-4-chloro-2-butene Hydrochloride

• MDL： MFCD22378648
• Inchi： 1S/C4H8ClN.ClH/c5-3-1-2-4-6;/h1-2H,3-4,6H2;1H/b2-1+;
• InChI Key： ZGCNYBMDGKVWFH-TYYBGVCCSA-N
• SMILES： NC/C=C/CCl.Cl

Additional information on (E)-1-Amino-4-chloro-2-butene Hydrochloride

Introduction to (E)-1-Amino-4-chloro-2-butene Hydrochloride (CAS No. 100350-86-5)

The compound (E)-1-Amino-4-chloro-2-butene Hydrochloride (CAS No. 100350-86-5) is a significant molecule in the field of organic chemistry, particularly within the realms of pharmaceuticals and material science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and as a precursor in synthetic chemistry. Recent advancements in chemical synthesis and computational modeling have further elucidated its properties and reactivity, making it a subject of interest for researchers worldwide.

Structural Analysis: The molecule consists of a butene backbone with an amino group at position 1 and a chlorine atom at position 4. The (E) configuration indicates that the higher priority groups on either side of the double bond are opposite to each other, which influences its physical and chemical properties. The hydrochloride salt form suggests that the compound exists in its protonated form, which can impact its solubility and stability under different conditions.

Synthesis and Characterization: The synthesis of (E)-1-Amino-4-chloro-2-butene Hydrochloride involves multi-step reactions, often utilizing chlorination and ammination techniques. Recent studies have explored more efficient synthetic pathways, leveraging catalytic processes to enhance yield and purity. Advanced characterization techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry have been employed to confirm the structure and purity of the compound.

Applications in Pharmaceutical Science: One of the most promising applications of this compound lies in the field of drug discovery. Its amino group can act as a nucleophile in various biochemical reactions, making it a potential candidate for enzyme inhibitors or receptor agonists. Recent research has highlighted its role as a building block in the synthesis of bioactive molecules targeting specific therapeutic areas such as oncology and neurodegenerative diseases.

Material Science Perspective: Beyond pharmaceuticals, (E)-1-Amino-4-chloro-2-butene Hydrochloride has shown potential in material science applications. Its ability to form stable bonds under certain conditions makes it a valuable precursor in polymer synthesis. Emerging studies are exploring its use in creating biodegradable polymers for sustainable packaging solutions.

Safety and Handling: While this compound is not classified as a hazardous material under standard conditions, proper handling protocols are recommended due to its chemical reactivity. Storage in controlled environments and adherence to safety guidelines are essential to ensure safe usage in laboratory settings.

Future Directions: The ongoing research into (E)-1-Amino-4-chloro-2-butene Hydrochloride is expected to uncover new avenues for its application. Collaborative efforts between chemists, biologists, and materials scientists are paving the way for innovative uses in fields ranging from personalized medicine to advanced materials engineering.